N-(3-chloro-4-methylphenyl)-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-(5-methyl-3-nitropyrazol-1-yl)acetamide
• InChI: InChI=1S/C13H13ClN4O3/c1-8-3-4-10(6-11(8)14)15-13(19)7-17-9(2)5-12(16-17)18(20)21/h3-6H,7H2,1-2H3,(H,15,19)
• InChI Key: DSMARNSSVLVUAE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CN2C(=CC(=N2)[N+](=O)[O-])C)Cl
• Molecular Formula: C13H13ClN4O3
• Molecular Weight: 308.72 g/mol

Description

N-(3-chloro-4-methylphenyl)-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide is an organic compound that belongs to the class of acetamides. This compound is characterized by the presence of a chloro-substituted phenyl ring, a nitro-substituted pyrazole ring, and an acetamide group. It is of interest in various fields of research due to its potential biological and chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-(3-chloro-4-methylphenyl)-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide typically involves the following steps:

Formation of the pyrazole ring: This can be achieved by reacting a suitable hydrazine derivative with a β-diketone under acidic or basic conditions.

Nitration of the pyrazole ring: The pyrazole ring is nitrated using a nitrating agent such as nitric acid or a mixture of nitric acid and sulfuric acid.

Acylation: The nitrated pyrazole is then acylated with an appropriate acyl chloride or acetic anhydride to introduce the acetamide group.

Coupling with the phenyl ring: Finally, the acetamide derivative is coupled with a chloro-substituted phenyl ring using a suitable coupling reagent such as a palladium catalyst.

Industrial Production Methods: Industrial production of this compound may involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Types of Reactions:

Oxidation: The nitro group in the pyrazole ring can undergo reduction to form an amino group under suitable conditions.

Reduction: The compound can be reduced using reducing agents such as hydrogen gas in the presence of a catalyst.

Substitution: The chloro group on the phenyl ring can be substituted with other nucleophiles such as amines or thiols.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Hydrogen gas with a palladium or platinum catalyst, sodium borohydride.

Substitution: Nucleophiles like amines, thiols, under basic or acidic conditions.

Major Products:

Reduction of the nitro group: Formation of an amino derivative.

Substitution of the chloro group: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

N-(3-chloro-4-methylphenyl)-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential as a pharmaceutical intermediate.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(3-chloro-4-methylphenyl)-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide involves its interaction with specific molecular targets. The nitro group can undergo bioreduction to form reactive intermediates that interact with cellular components. The chloro and acetamide groups may also contribute to the compound’s binding affinity to enzymes or receptors, modulating their activity.

Comparison with Similar Compounds

N-(3-chloro-4-methylphenyl)-2-(5-methyl-1H-pyrazol-1-yl)acetamide: Lacks the nitro group, which may result in different biological activities.

N-(3-chloro-4-methylphenyl)-2-(3-nitro-1H-pyrazol-1-yl)acetamide: Has the nitro group in a different position, potentially altering its reactivity and interactions.

Uniqueness: N-(3-chloro-4-methylphenyl)-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide is unique due to the specific arrangement of its functional groups, which confer distinct chemical and biological properties. The presence of both chloro and nitro groups, along with the acetamide linkage, makes it a versatile compound for various applications.